Cas no 1548575-21-8 (1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)-
• CAS No: 1548575-21-8
• MF: C₇H₆ClN₅O
• MW: 211.608438968658
• CID: 5263308
• Update Time: 2025-06-13

1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)-

• Inchi： 1S/C7H6ClN5O/c1-3-4(14-2-10-3)5-11-6(8)13-7(9)12-5/h2H,1H3,(H2,9,11,12,13)
• InChI Key： YZUOBYJFZLGWSA-UHFFFAOYSA-N
• SMILES： N1=C(C2OC=NC=2C)N=C(Cl)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)-

Introduction to 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1548575-21-8, identified as 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl), represents a fascinating molecule with a rich structural framework and diverse potential applications in the field of chemical biology. This triazine derivative, characterized by its chloro and oxazolyl substituents, has garnered attention due to its unique chemical properties and promising biological activities. The molecular structure of this compound not only underscores its versatility but also suggests a wide range of functionalities that can be exploited in drug discovery and therapeutic development.

In recent years, the exploration of heterocyclic compounds has seen significant advancements, particularly in the realm of biologically active molecules. The triazine core is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of chlorine and methyl groups at specific positions enhances the compound's reactivity and binding affinity, making it a valuable candidate for further investigation. Specifically, the 4-chloro substituent at the 4-position of the triazine ring contributes to electrophilic characteristics, while the 6-(4-methyl-5-oxazolyl) moiety adds a layer of complexity by introducing an oxygen-rich heterocycle. This combination creates a molecule with potential applications in multiple therapeutic areas.

The oxazolyl group is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Its ability to participate in hydrogen bonding and form stable complexes with biological targets makes it an attractive feature for drug design. The 4-methyl substituent on the oxazole ring further modulates the electronic properties of the molecule, influencing its interactions with biological systems. Such structural features are often exploited to enhance pharmacokinetic properties and reduce off-target effects, which are critical considerations in modern drug development.

Recent studies have highlighted the importance of trazine derivatives in addressing various diseases. For instance, modifications of the triazine core have been explored for their antimicrobial, antiviral, and anticancer properties. The compound under discussion (1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl)) has shown promise in preliminary screenings as a potential lead compound for further optimization. Its unique structural features make it a versatile platform for designing molecules that can interact with specific biological pathways.

The synthesis of this compound involves intricate organic transformations that highlight the skillful manipulation of functional groups. The introduction of chlorine at the 4-position requires careful control to avoid unwanted side reactions, while the attachment of the oxazolyl moiety necessitates a well-planned synthetic route. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with greater efficiency and precision. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in forming the desired carbon-carbon bonds within this framework.

Beyond its synthetic significance, this compound has potential applications in various fields beyond pharmaceuticals. For example, its structural motifs could be adapted for use as agrochemicals or materials science applications. The ability to functionalize different parts of the molecule allows for customization based on specific needs. Researchers are exploring how modifications to this core structure can lead to new applications without compromising its inherent biological activity.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting how compounds like 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-5-oxazolyl) will interact with biological targets. These simulations provide insights into binding affinities and metabolic stability, guiding researchers toward more effective drug candidates. By leveraging computational methods alongside experimental data, scientists can accelerate the drug development process significantly.

In conclusion,1,3,5-Triazin-2-amine, 4-chloro, 6-(4-methyl,5)-oxazolyl derivatives represent a promising area of research with significant implications for chemical biology and medicine. The unique structural features of this compound offer a rich platform for further exploration into its biological activities and potential therapeutic applications. As our understanding of molecular interactions continues to evolve,1548575 will undoubtedly play a crucial role in shaping future discoveries.